Cas no 943006-45-9 (6-Chloro-5-fluoro-2-methylpyrimidin-4-amine)

6-Chloro-5-fluoro-2-methylpyrimidin-4-amine structure

943006-45-9 structure

Product Name:6-Chloro-5-fluoro-2-methylpyrimidin-4-amine

CAS No:943006-45-9

MF:C₅H₅ClFN₃

MW:161.564702749252

MDL:MFCD11846146

CID:822338

PubChem ID:55283624

Update Time:2024-10-25

6-Chloro-5-fluoro-2-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

- 6-Chloro-5-fluoro-2-methylpyrimidin-4-amine
- 6-chloro-5-fluoro-2-methyl-4-Pyrimidinamine
- AK126116
- RDJZOWUMMHRHDK-UHFFFAOYSA-N
- FCH923239
- STL556552
- BBL102746
- AX8219174
- X5701
- 4-amino-6-chloro-5-fluoro-2-methylpyrimidine
- 6-Chloro-5-fluoro-2-methyl-4-pyrimidinamine (ACI)
- SCHEMBL115474
- DTXSID10717410
- DB-023118
- C77247
- 943006-45-9
- DS-5067
- C5H5ClFN3
- MFCD11846146
- AKOS006346565
- SB57427
- CS-0045859
- MDL： MFCD11846146
- Inchi： 1S/C5H5ClFN3/c1-2-9-4(6)3(7)5(8)10-2/h1H3,(H2,8,9,10)
- InChI Key： RDJZOWUMMHRHDK-UHFFFAOYSA-N
- SMILES： FC1C(N)=NC(C)=NC=1Cl

Computed Properties

Exact Mass: 161.0156030g/mol
Monoisotopic Mass: 161.0156030g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 124
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 51.8
XLogP3: 1.3

Experimental Properties

Boiling Point: 259.1±35.0°C at 760 mmHg

6-Chloro-5-fluoro-2-methylpyrimidin-4-amine Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

6-Chloro-5-fluoro-2-methylpyrimidin-4-amine Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QK475-1g	6-Chloro-5-fluoro-2-methylpyrimidin-4-amine	943006-45-9	95+%	1g	549.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QK475-100mg	6-Chloro-5-fluoro-2-methylpyrimidin-4-amine	943006-45-9	95+%	100mg	394CNY	2021-05-08
Apollo Scientific	PC408560-250mg	6-Chloro-5-fluoro-2-methylpyrimidin-4-amine	943006-45-9	95%	250mg	£20.00	2025-02-21
Apollo Scientific	PC408560-1g	6-Chloro-5-fluoro-2-methylpyrimidin-4-amine	943006-45-9	95%	1g	£54.00	2025-02-21
abcr	AB438346-250 mg	6-Chloro-5-fluoro-2-methylpyrimidin-4-amine; .	943006-45-9		250MG	€71.40	2022-03-02

6-Chloro-5-fluoro-2-methylpyrimidin-4-amine Production Method

Production Method 1

105806-13-1

943006-45-9

Reaction Conditions

1.1 Reagents: Ammonia Solvents: Methanol , Water ; 2 h, 70 °C

Reference

: Structure-Based Design of a Novel Series of Potent, Selective Inhibitors of the Class I Phosphatidylinositol 3-Kinases

Smith, Adrian L.; D'Angelo, Noel D.; Bo, Yunxin Y.; Booker, Shon K.; Cee, Victor J.; et al, Journal of Medicinal Chemistry, 2012, 55(11), 5188-5219

Production Method 2

675-21-8

943006-45-9

Reaction Conditions

1.1 Solvents: Methanol ; 120 - 150 °C

Reference

: Process for synthesizing 2-methyl-5-fluoro-4-amino-6-chloropyrimidine as medical raw material

, China, , ,

Production Method 3

105806-13-1

943006-45-9

Reaction Conditions

1.1 Reagents: Ammonium hydroxide Solvents: Methanol , Water ; 2 h, 70 °C
1.2 Reagents: Water ; 30 min, cooled

Reference

: Preparation of heteroaryl compounds as PIKK inhibitors for the treatment of cancer

, World Intellectual Property Organization, , ,

Production Method 4

105806-13-1

943006-45-9

Reaction Conditions

1.1 Reagents: Ammonium hydroxide Solvents: Methanol , Water ; 2 h, 70 °C
1.2 Solvents: Water ; 30 min, cooled

Reference

: Preparation of 3-azaheterocyclyl-N-(substituted monocyclyl or bicyclyl)pyridine-2-amines and analogs as PI3 kinase and/or mTOR inhibitors for treating cancers

, United States, , ,

Production Method 5

105806-13-1

943006-45-9

Reaction Conditions

1.1 Reagents: Ammonium hydroxide Solvents: Methanol ; 2 h, 70 °C; 70 °C → rt

Reference

: Preparation of thiazoles as calcium channel antagonists

, World Intellectual Property Organization, , ,

Production Method 6

105806-13-1

943006-45-9

Reaction Conditions

1.1 Reagents: Ammonium hydroxide Solvents: Methanol , Water ; 2 h, 70 °C

Reference

: Preparation of [5-(3-ethoxybenzenesulfonyl)thiazol-2-yl]amine derivatives as calcium channel antagonists

, World Intellectual Property Organization, , ,